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Compound of Interest

Compound Name: L-Histidine-15N3

Cat. No.: B12060411

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methods used to
determine the isotopic purity and enrichment levels of L-Histidine-15N3. It is designed to be a
valuable resource for researchers, scientists, and drug development professionals who utilize
stable isotope-labeled compounds in their work. This guide details experimental protocols,
presents quantitative data in a clear and accessible format, and illustrates key workflows and
concepts through detailed diagrams.

Introduction to L-Histidine-15N3

L-Histidine is an essential amino acid involved in various physiological processes. Its
isotopically labeled counterpart, L-Histidine-15N3, in which the three nitrogen atoms are
replaced with the stable isotope 1°N, serves as a crucial tracer in metabolic research,
proteomics, and drug development. The precise determination of its isotopic purity and
enrichment is paramount for the accuracy and reliability of experimental results. Isotopic purity
refers to the proportion of the labeled compound that consists solely of the desired
isotopologue (in this case, L-Histidine with three 1°N atoms), while isotopic enrichment
indicates the percentage of a specific isotope at a particular atomic position.

Quantitative Analysis of Isotopic Purity and
Enrichment
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The isotopic purity and enrichment of L-Histidine-15N3 are primarily determined using mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Commercial

suppliers typically provide a certificate of analysis with stated enrichment levels.

Table 1: Typical Isotopic Enrichment and Chemical Purity of Commercially Available L-

Histidine-15N3

Supplier

Isotopic Enrichment (atom
% 15N)

Chemical Purity

Cambridge Isotope

Laboratories >98% >98%
Sigma-Aldrich >95% >95% (CP)
MedchemExpress Not specified Not specified
Eurisotop 98% 98%
Clearsynth Not specified Not specified

Note: Data is sourced from publicly available product information. For specific lot analysis,

always refer to the Certificate of Analysis.

A more detailed analysis by high-resolution mass spectrometry can reveal the distribution of

different isotopologues, providing a comprehensive isotopic purity profile.

Table 2: lllustrative Isotopic Distribution of L-Histidine-15N3 (Theoretical)

Isotopologue

Mass Shift (from M+0)

Expected Abundance (for
98% *>N Enrichment)

M+0 0 Low

M+1 +1 Low

M+2 +2 Low

M+3 +3 High (~98%)
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Experimental Protocols for Isotopic Analysis

The following sections detail the methodologies for determining the isotopic purity and
enrichment of L-Histidine-15N3.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds. For
amino acids, a derivatization step is necessary to increase their volatility.

Protocol for GC-MS Analysis of L-Histidine-15N3:
o Sample Preparation and Derivatization:
o Accurately weigh a small amount of L-Histidine-15N3 standard.
o Perform acid hydrolysis to liberate the amino acid if it is in a complex matrix.
o Derivatize the amino acid to form N-acetyl methyl esters. A common method involves:
» Esterification with acidified methanol (e.g., 1.85 M HCI in methanol) at 100°C for 1 hour.

» Acetylation with a mixture of acetic anhydride, trimethylamine, and acetone (1:2:5, v/v/v)
at 60°C for 10 minutes.

e GC-MS Instrumentation and Conditions:

[e]

Gas Chromatograph: Agilent GC or similar.

o

Column: Agilent DB-35ms (60 m x 0.32 mm ID, 1.5 um film thickness) or equivalent.

[¢]

Injector: Splitless injection at 260°C.

[e]

Oven Temperature Program:

» Initial temperature: 70°C, hold for 2 minutes.

» Ramp 1: 15°C/min to 140°C, hold for 4 minutes.
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= Ramp 2: 12°C/min to 240°C, hold for 5 minutes.

» Ramp 3: 8°C/min to 255°C, hold for 35 minutes.

o Carrier Gas: Helium at a constant flow rate of 2 mL/min.

o Mass Spectrometer: Thermo Scientific Delta V Advantage isotope-ratio mass spectrometer
or equivalent.

o lonization Mode: Electron lonization (El).

o Data Analysis:
o Acquire mass spectra over a relevant m/z range.

o Determine the isotopic enrichment by calculating the ratio of the peak areas corresponding
to the labeled (M+3) and unlabeled (M+0) L-Histidine fragments.

o Assess isotopic purity by identifying and quantifying any other isotopologues present in the
mass spectrum.

Sample Preparation GC-MS Analysis ssment
Geridme—lsNB sdmp@—>6m Hydrolysis (upnuna@—>@erimmiun (N-acetyl methyl ester) Gas Chromatography SEpdrdlion:: Spectrometry Detection Mass Spectra A(qui:xliur}ﬁ

Isotopic Enrichment Calculation

Click to download full resolution via product page

GC-MS workflow for isotopic analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS)
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LC-MS is a powerful technique for the analysis of non-volatile and thermally labile compounds
like amino acids, often without the need for derivatization.

Protocol for LC-MS/MS Analysis of L-Histidine-15N3:
e Sample Preparation:

o Dissolve a known amount of L-Histidine-15N3 in a suitable solvent (e.g., water or a
mixture of water and organic solvent).

o For complex matrices, a protein precipitation step followed by supernatant dilution may be
necessary.

e LC-MS/MS Instrumentation and Conditions:

[e]

Liquid Chromatograph: Agilent 1290 Infinity Il LC system or equivalent.

o Column: A hydrophilic interaction liquid chromatography (HILIC) column (e.g., Agilent
InfinityLab Poroshell 120 HILIC-Z) or a mixed-mode column is recommended for good
retention and separation of polar amino acids.

o Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid.
o Mobile Phase B: 95% Acetonitrile with 0.1% formic acid.

o Gradient: A gradient from high organic to high aqueous mobile phase.

o Flow Rate: 0.4 mL/min.

o Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g.,
Agilent 6210 MSD TOF).

o lonization Mode: Positive Electrospray lonization (ESI+).

o MS/MS Analysis: Selected Reaction Monitoring (SRM) can be used for quantification,
monitoring the transition from the precursor ion (m/z of L-Histidine-15N3) to a specific
product ion.
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o Data Analysis:

o Integrate the peak areas for the different isotopologues of L-Histidine.

o Calculate the isotopic enrichment by comparing the peak area of the fully labeled L-
Histidine-15N3 to the sum of all isotopologue peak areas.

o Determine the isotopic purity by assessing the relative abundance of the M+3 peak
compared to other isotopic peaks.

Data Interpretation

Isotopic Purity Assessment

Isotopic Enrichment Calculationa
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 To cite this document: BenchChem. [A Technical Guide to L-Histidine-15N3: Isotopic Purity
and Enrichment Levels]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12060411#I-histidine-15n3-isotopic-purity-and-
enrichment-levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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